Cas no 959583-60-9 (Fmoc-l-2-carbamoylphenylalanine)

• Product Name: Fmoc-l-2-carbamoylphenylalanine
• CAS No: 959583-60-9
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• MDL: MFCD06659143
• CID: 2157596
• PubChem ID: 2762268
• Update Time: 2025-05-27

Fmoc-l-2-carbamoylphenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-l-2-carbamoylphenylalanine
• Fmoc-L-2-Carbamoylphe
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-carbamoylphenyl)propanoic acid
• 2-(Aminocarbonyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanine (ACI)
• L
• (2S)-3-(2-Carbamoylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• DB-254866
• (2S)-3-(2-carbamoylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• MFCD06659143
• AS-57633
• AKOS015949602
• CS-0363174
• E70754
• 959583-60-9
• Fmoc-Phe(2-CONH2)-OH

• MDL： MFCD06659143
• Inchi： 1S/C25H22N2O5/c26-23(28)16-8-2-1-7-15(16)13-22(24(29)30)27-25(31)32-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h1-12,21-22H,13-14H2,(H2,26,28)(H,27,31)(H,29,30)/t22-/m0/s1
• InChI Key： JHXIDHXZDZFPNT-QFIPXVFZSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1C=CC=CC=1C(=O)N

Computed Properties

• Exact Mass: 430.15300
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• PSA: 118.72000
• LogP: 4.41110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-l-2-carbamoylphenylalanine

Comprehensive Overview of Fmoc-l-2-carbamoylphenylalanine (CAS No. 959583-60-9): Applications and Innovations

Fmoc-l-2-carbamoylphenylalanine (CAS No. 959583-60-9) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, featuring an Fmoc-protected group and a carbamoylphenylalanine side chain, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure enables precise modifications in peptide sequences, making it invaluable for drug discovery and bioconjugation applications. Researchers frequently search for "Fmoc-l-2-carbamoylphenylalanine uses" or "CAS 959583-60-9 suppliers," reflecting its growing demand in academia and industry.

The rise of peptide-based therapeutics has heightened interest in Fmoc-l-2-carbamoylphenylalanine. With increasing queries like "peptide modification techniques 2024" or "Fmoc amino acids for drug development," this compound stands out for its compatibility with automated synthesizers and its ability to introduce functional diversity into peptides. Its carbamoyl group enhances solubility and stability, addressing common challenges in peptide formulation. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS 959583-60-9 offers exceptional versatility. Searches for "how to incorporate unnatural amino acids" or "Fmoc SPPS protocols" often lead to discussions about this derivative. Its orthogonal protection strategy allows sequential deprotection during multi-step syntheses, minimizing side reactions. The compound’s purity (>98% by HPLC) ensures reproducibility—a critical factor for researchers investigating "peptide purity standards" or "GMP-compliant peptide synthesis."

Innovations in bioconjugation technologies have further amplified the relevance of Fmoc-l-2-carbamoylphenylalanine. Trends like "ADC (antibody-drug conjugate) linkers" and "fluorescent peptide probes" align with its ability to serve as a scaffold for labeling or payload attachment. The 2-carbamoylphenylalanine moiety’s aromaticity facilitates π-stacking interactions, improving target binding affinity—a feature explored in recent publications on "peptide-drug conjugates."

Quality control remains a priority for users of CAS No. 959583-60-9. Analytical techniques such as LC-MS and NMR are essential to verify structural integrity, as indicated by frequent searches for "Fmoc amino acid characterization methods." Leading suppliers now provide batch-specific COAs (Certificates of Analysis), addressing concerns about "peptide synthesis reagent reliability." Storage recommendations (-20°C under nitrogen) also feature prominently in technical FAQs.

Looking ahead, Fmoc-l-2-carbamoylphenylalanine is poised to impact emerging fields like "mRNA display libraries" and "macrocyclic peptide design." Its dual functionality—combining Fmoc protection with a carbamoyl-modified side chain—makes it a strategic choice for combinatorial chemistry. As peptide therapeutics gain FDA approvals (e.g., for diabetes and cancer), demand for high-purity derivatives like CAS 959583-60-9 will continue to rise, reinforcing its status as a cornerstone of modern peptide science.